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Compound of Interest

Compound Name: Methyl 3-aminopropanoate

Cat. No.: B1212324 Get Quote

An In-depth Technical Guide on Methyl 3-aminopropanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 3-aminopropanoate, a

versatile building block in organic synthesis. The compound is most commonly handled as its

hydrochloride salt due to its enhanced stability and ease of use as a crystalline solid. This

document covers its chemical identity, physicochemical properties, detailed experimental

protocols for its synthesis and analysis, and its applications in research and drug development.

Chemical Identity
Methyl 3-aminopropanoate is the methyl ester of the non-essential amino acid β-alanine. It is

identified by two primary CAS numbers depending on whether it is in its free base form or its

more common hydrochloride salt form.
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Identifier
Methyl 3-aminopropanoate
(Free Base)

Methyl 3-aminopropanoate
Hydrochloride

CAS Number 4138-35-6[1][2] 3196-73-4[3][4][5]

Synonyms
3-Aminopropionic acid methyl

ester, βAla-OMe[1]

β-Alanine methyl ester

hydrochloride, Methyl beta-

alanate HCl[4][5]

Molecular Formula C₄H₉NO₂[1] C₄H₁₀ClNO₂[3][5]

Molecular Weight 103.12 g/mol [6] 139.58 g/mol [3][5]

InChIKey
UZCXPYDBYUEZCV-

UHFFFAOYSA-N[2]

XPGRZDJXVKFLHQ-

UHFFFAOYSA-N[5]

Canonical SMILES COC(=O)CCN[1] COC(=O)CCN.Cl[5]

PubChem CID 192794 2734767[7]

Physicochemical Properties
A summary of the key physical and chemical properties for both the free base and the

hydrochloride salt is presented below. The hydrochloride salt is typically a white to off-white

crystalline powder.[8]

Property Value Form

Appearance
Colorless to pale yellow

liquid[1]
Free Base

White to off-white crystalline

powder[8]
Hydrochloride Salt

Melting Point 103-104 °C[9] Hydrochloride Salt

Boiling Point 48 °C @ 0.12 Torr[9] Free Base

Solubility
Soluble in polar solvents like

water and alcohols.[1]
Both
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Synthesis and Purification
Methyl 3-aminopropanoate hydrochloride is commonly synthesized via the Fischer

esterification of β-alanine using methanol in the presence of an acid catalyst.[10] Thionyl

chloride (SOCl₂) is a highly effective reagent as it reacts with methanol to generate HCl in situ,

which serves as the catalyst and also forms the final hydrochloride salt.[10][11]

Logical Workflow for Synthesis
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5. Purify
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Caption: Synthesis workflow for Methyl 3-aminopropanoate Hydrochloride.

Experimental Protocol: Synthesis via Fischer
Esterification
This protocol details the synthesis of Methyl 3-aminopropanoate hydrochloride from β-alanine

using thionyl chloride and methanol.[11]

Materials:

β-Alanine

Anhydrous Methanol

Thionyl chloride (SOCl₂)[10]

Round-bottom flask
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Constant-pressure dropping funnel with drying tube

Magnetic stirrer and stir bar

Ice bath

Reflux condenser

Rotary evaporator

Procedure:

Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, add 60 mL of

anhydrous methanol. Place the flask in an ice bath to cool.

Catalyst Addition: While stirring, slowly add 4 mL of thionyl chloride (SOCl₂) dropwise from a

constant-pressure dropping funnel. Ensure the setup allows for off-gas to be safely vented or

absorbed (e.g., with a NaOH solution).[11]

Initial Stirring: Stir the resulting acidic methanol solution in the ice bath for 1 hour.

Reactant Addition: Add 8 mmol of β-alanine to the mixture. Remove the flask from the ice

bath and continue stirring at room temperature for 30 minutes.[11]

Reflux: Equip the flask with a reflux condenser and heat the reaction mixture to reflux

(approximately 66°C) for 6 hours. The reaction progress can be monitored by Thin-Layer

Chromatography (TLC) until the β-alanine starting material is consumed.[11]

Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature.

Remove the solvent (methanol) and any volatile byproducts using a rotary evaporator. The

remaining solid is the final product, Methyl 3-aminopropanoate hydrochloride. The yield is

typically high to quantitative.[10][11]

Purification (Optional): If necessary, the product can be further purified by recrystallization,

often from a methanol/ether solvent system.[8]

Analytical Characterization
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The identity and purity of the synthesized compound must be confirmed through a combination

of analytical techniques.

General Analytical Workflow

Synthesized Sample

Physical Characterization Spectroscopic Analysis Chromatographic Analysis

Visual Inspection
(Color, Form) Melting Point

Confirmed Identity & Purity

NMR (¹H, ¹³C) FTIR Spectroscopy HPLC for Purity

Click to download full resolution via product page

Caption: General analytical workflow for the characterization of a synthesized compound.

Spectroscopic Data
The following table summarizes typical NMR spectral data for Methyl 3-aminopropanoate
hydrochloride, which is crucial for structural confirmation.[12]
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Spectrum
Signal
Assignment

Chemical Shift
(δ) ppm

Multiplicity Integration

¹H NMR -NH₃⁺ ~8.27 broad singlet 3H

-OCH₃ ~3.77 singlet 3H

-CH₂-NH₃⁺ ~3.39 triplet 2H

-C(=O)-CH₂- ~2.95 triplet 2H

¹³C NMR
C=O (Ester

Carbonyl)
~171.0 - -

-OCH₃ (Methoxy) ~52.5 - -

-CH₂-NH₃⁺ ~34.8 - -

-C(=O)-CH₂- ~31.1 - -

Note: Chemical shifts are approximate and can vary based on the deuterated solvent and

spectrometer frequency. The ¹H NMR data shown was reported in Chloroform-d (CDCl₃) at 500

MHz.[12][13]

Experimental Protocol: NMR Spectroscopy
Sample Preparation:

Accurately weigh 10-20 mg of Methyl 3-aminopropanoate hydrochloride.

Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃,

DMSO-d₆, or D₂O) inside a clean NMR tube.[12]

Ensure complete dissolution, using gentle vortexing if necessary.

Data Acquisition (400 MHz Spectrometer Example):

¹H NMR:

Pulse Sequence: Standard single-pulse.
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Spectral Width: 0-12 ppm.

Number of Scans: 16-64 scans.

Relaxation Delay: 1-2 seconds.[12]

¹³C NMR:

Pulse Sequence: Proton-decoupled (e.g., zgpg30).

Spectral Width: 0-200 ppm.

Number of Scans: ≥1024 scans.[12]

Applications in Research and Drug Development
Methyl 3-aminopropanoate hydrochloride is not known for its own pharmacological activity.[8]

Instead, its value lies in its role as a versatile synthetic precursor and building block in

medicinal chemistry.[8][14]

Key Applications:

Scaffold Elaboration: The primary amine provides a reactive site for amide bond formation,

allowing for the extension of molecular structures.[14]

Peptidomimetic Design: As a β-amino acid ester, it is incorporated into peptide chains to

create peptidomimetics. Peptides containing β-amino acids often exhibit enhanced

resistance to enzymatic degradation, a highly desirable trait for therapeutic peptides.[15]

Linker Chemistry: The flexible three-carbon backbone is useful as a linker to connect two

pharmacophores, which is a key strategy in designing molecules like PROTACs (proteolysis-

targeting chimeras).[14]

Precursor to Bioactive Molecules: While indirect, derivatives of β-alanine are found in the

structures of complex natural products, including certain histone deacetylase (HDAC)

inhibitors, which are investigated as anti-cancer agents.[14]
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Proteomics Research: The compound and its derivatives are also utilized as biochemical

reagents in the field of proteomics.[4][16]

Role as a Versatile Building Block
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Caption: Logical relationships of Methyl 3-aminopropanoate as a building block.

Safety and Handling
Methyl 3-aminopropanoate hydrochloride is classified as an irritant.[8] Standard laboratory

safety precautions should be strictly followed.

GHS Hazard Information:[5]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Recommended Precautions:
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Handle in a well-ventilated area or a chemical fume hood.[8]

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.[17]

Avoid breathing dust.

In case of contact with eyes or skin, rinse immediately and thoroughly with water.[17]

For comprehensive safety information, always consult the Safety Data Sheet (SDS) provided

by the supplier.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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